Cas no 176590-86-6 (5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
• CAS No: 176590-86-6
• MF: C₁₂H₉F₃N₂O₂S
• MW: 302.272271871567
• CID: 2197610
• Update Time: 2023-04-01

5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
• 2-Amino-4-(trifluoromethyl)-5-thiazolecarboxylic acid phenylmethyl ester
• JQHOCDZCRDHFNZ-UHFFFAOYSA-N

• Inchi： 1S/C12H9F3N2O2S/c13-12(14,15)9-8(20-11(16)17-9)10(18)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,16,17)
• InChI Key： JQHOCDZCRDHFNZ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC2=CC=CC=C2)=O)=C(C(F)(F)F)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),